An In-depth Technical Guide to the Physicochemical Properties of PEG-18 Castor Oil Dioleate
An In-depth Technical Guide to the Physicochemical Properties of PEG-18 Castor Oil Dioleate
Introduction
PEG-18 Castor Oil Dioleate (CAS Number: 110531-96-9) is a nonionic surfactant synthesized through the reaction of castor oil, oleic acid, and polyethylene glycol.[1][2] Specifically, it is the oleic acid diester of ethoxylated castor oil, with an average of 18 ethylene oxide units in the polyethylene glycol chain.[1][2][3] Its dual nature, possessing both hydrophilic (water-loving) polyethylene glycol chains and lipophilic (oil-loving) fatty acid components, makes it a highly effective emulsifier, solubilizer, and viscosity-modifying agent.[1][4][5][6][7] This technical guide provides a comprehensive overview of its core physicochemical properties, detailed experimental protocols for their determination, and logical workflows relevant to its application for researchers, scientists, and drug development professionals.
Physicochemical Properties
Quantitative data for pure PEG-18 Castor Oil Dioleate is not extensively available in the public domain. The following table summarizes the available information and typical properties for this and structurally related compounds.
| Property | Value / Description |
| Chemical Name | Castor oil, ethoxylated, dioleate[6] |
| INCI Name | PEG-18 Castor Oil Dioleate[6] |
| CAS Number | 110531-96-9[4][6] |
| Appearance | Described as a component in viscous-creamy formulations.[8] Related ethoxylated castor oils are pale yellow viscous liquids.[1] |
| Function | Emulsifier, viscosity-increasing agent, solubilizing agent.[1][4][5][6][7] |
| Solubility | Reported to be soluble in alcohols, propellants, oils, and organic solvents.[9][10] Also described as a water-loving liquid soluble in aqueous surfactant solutions.[11] |
| Viscosity | A formulation containing 2% PEG-18 Castor Oil Dioleate exhibited a viscosity of approximately 7,000 mPas at 25°C.[8] |
| pH (Concentrated) | A product containing PEG-18 Castor Oil Dioleate has a pH range of 4.0-5.3.[12] |
| HLB Value | An experimental determination for a specific formulation suggests a value between 7 and 8.[13] The Hydrophilic-Lipophilic Balance (HLB) for non-ionic surfactants can be calculated or determined experimentally.[14][15] |
| Stability | Expected to be stable under normal conditions of use.[6] A formulation was found to be stable at room temperature, 40°C, and 50°C for at least 3 months.[8] |
| Biodegradability | A study reported the polymer as readily biodegradable (71% in 28 days).[6] |
Experimental Protocols
Detailed methodologies for characterizing the key physicochemical properties of nonionic surfactants like PEG-18 Castor Oil Dioleate are provided below.
Determination of Hydrophilic-Lipophilic Balance (HLB) Value
The HLB value is a crucial parameter for selecting the appropriate surfactant for a specific application, such as forming a stable oil-in-water (O/W) or water-in-oil (W/O) emulsion.[14]
Methodology: Emulsion Stability Method [16]
This experimental method determines the "required HLB" of an oil phase, which corresponds to the HLB of the surfactant system that provides the most stable emulsion.
-
Preparation of Surfactant Blends: Prepare a series of surfactant blends by mixing two nonionic surfactants with known low and high HLB values (e.g., Span 80, HLB = 4.3; and Polysorbate 20, HLB = 16.7) in varying proportions to achieve a range of intermediate HLB values (e.g., from 8 to 13).
-
Emulsion Formulation: For each surfactant blend, prepare an emulsion containing a fixed ratio of the oil phase (the oil to be emulsified) and the aqueous phase. The total surfactant concentration should also be kept constant (e.g., 10% oil, 5% total surfactant, 85% water).
-
Homogenization: Subject each formulation to identical high-shear homogenization conditions to form the emulsions.
-
Stability Assessment: Assess the stability of each emulsion after a set period (e.g., 24 hours) by observing signs of instability such as creaming, coalescence, or phase separation.
-
Droplet Size Analysis: For more quantitative assessment, measure the oil droplet size and polydispersity index (PDI) of each emulsion using dynamic light scattering (DLS).
-
HLB Determination: The HLB value of the surfactant blend that produces the emulsion with the smallest, most stable oil droplets corresponds to the required HLB of the oil phase.[16] This value can then be used to characterize the emulsifying properties of an unknown surfactant like PEG-18 Castor Oil Dioleate by determining which blend it most closely matches in performance.
Alternative Method: Saponification Method [14]
For fatty acid esters, the HLB can be calculated using the following formula: HLB = 20 * (1 - S/A) Where:
-
S is the saponification number of the ester.
-
A is the acid number of the fatty acid.[14]
The saponification number is determined by refluxing a known weight of the surfactant with an excess of alcoholic potassium hydroxide and then back-titrating the excess KOH with a standard acid.[14]
Measurement of Critical Micelle Concentration (CMC)
The CMC is the specific concentration of a surfactant above which aggregates, known as micelles, spontaneously form in the solution.[17][18] At the CMC, a distinct change in several physical properties of the solution can be observed.[19]
Methodology: Surface Tension Measurement [18][20][21]
-
Solution Preparation: Prepare a series of aqueous solutions of PEG-18 Castor Oil Dioleate with concentrations spanning a wide range, both below and above the expected CMC.
-
Tensiometer Setup: Calibrate a force tensiometer using a standard method, such as the Du Noüy ring or Wilhelmy plate method.
-
Measurement: Measure the surface tension of each prepared solution at a constant temperature. Automated systems can perform this by starting with a pure solvent and making programmed additions of a concentrated surfactant solution.[20]
-
Data Plotting: Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).
-
CMC Determination: The resulting graph will typically show two linear regions: a steep decline in surface tension as surfactant concentration increases, and a plateau where the surface tension remains relatively constant. The CMC is the concentration at the point of intersection of these two lines.[18][20]
Viscosity Measurement
The viscosity of a surfactant solution is a measure of its resistance to flow and is a critical parameter in formulations like creams, lotions, and shampoos.
Methodology: Rotational Viscometry [22][23][24]
-
Instrument and Spindle Selection: Use a rotational viscometer equipped with a spindle appropriate for the expected viscosity range of the sample. For surfactant solutions, a concentric cylinder system can provide defined shear rates.[24]
-
Sample Preparation: Prepare solutions of PEG-18 Castor Oil Dioleate at various concentrations in the desired solvent (e.g., water). Ensure the sample is free of air bubbles and at a constant, controlled temperature.
-
Measurement Procedure:
-
Immerse the selected spindle into the sample up to the marked level.
-
Begin rotation at a specified speed (rpm). Allow the reading to stabilize for a set period or number of revolutions (e.g., at least five) before recording the torque value.[24]
-
Repeat the measurement at various rotational speeds to assess the flow behavior (e.g., Newtonian, shear-thinning, or shear-thickening).
-
-
Data Analysis: The viscometer software calculates the viscosity (often in mPa·s or cP) based on the spindle geometry, rotational speed, and measured torque. The viscosity can then be plotted against the shear rate or concentration. The viscosity of surfactant solutions often increases with concentration.[23]
Visualizations: Workflows and Logical Relationships
The following diagrams illustrate key concepts and experimental workflows related to the function and characterization of PEG-18 Castor Oil Dioleate.
Caption: Role of PEG-18 Castor Oil Dioleate in Emulsion Formation.
Caption: Experimental Workflow for Determining Critical Micelle Concentration.
Caption: Experimental Workflow for Determining HLB Value.
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